2-(2-Fluoropyridin-4-yl)-1-phenylethanone

• Molecular Formula: C13H10FNO
• Molecular Weight: 215.22 g/mol
• IUPAC Name: 2-(2-fluoropyridin-4-yl)-1-phenylethanone
• InChI: InChI=1S/C13H10FNO/c14-13-9-10(6-7-15-13)8-12(16)11-4-2-1-3-5-11/h1-7,9H,8H2
• InChI Key: JCFTYBVSYNYBNO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CC2=CC(=NC=C2)F

Description

2-(2-Fluoropyridin-4-yl)-1-phenylethanone is a useful research compound. Its molecular formula is C13H10FNO and its molecular weight is 215.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of sodium bis(trimethylsilyl)amide (36 mL, 1M) was diluted with THF (60 mL) and cooled to 0° C. 2-Fluoro-4-methylpyridine (2.0 g, 18 mmol) was then added and after 45 min. at 0° C. ethyl benzoate (3.24 g, 21 mmol) was added dropwise. Stirring was continued for 45 min. and the solution then poured into 2M HCl (100 mL) cooled to 0° C. After thorough mixing, the solution was basified to pH9 with 5M NaOH, and the product extracted into ether (3×30 mL). The ethereal layers were combined and washed with brine (1×30 mL), dried (MgSO4) and concentrated under reduced pressure. The residue was dissolved in a minimum of dichloromethane and precipitated by addition of pet. spirit. The solid was collected and washed with cold pet. spirit to afford the pure product as a pale brown solid (2.8 g, 72%).